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Abstract
This technical guide provides a comprehensive exploration of the spectroscopic

characterization of 2,3-dibromofuran (CAS No: 30544-34-4), a halogenated heterocyclic

compound.[1] Tailored for researchers, scientists, and professionals in drug development and

chemical synthesis, this document delves into the principles and practical application of

Nuclear Magnetic Resonance (¹H and ¹³C NMR), Infrared (IR) Spectroscopy, and Mass

Spectrometry (MS) for the unambiguous structural elucidation of this molecule. By integrating

predictive data with foundational spectroscopic principles, this guide explains the causality

behind spectral features and establishes a framework for the empirical validation of the

compound's structure.

Introduction: The Imperative for Rigorous Structural
Verification
2,3-Dibromofuran is a substituted furan, a core scaffold in numerous biologically active

compounds. The precise placement of the bromine atoms is critical as it dictates the molecule's

steric and electronic properties, reactivity, and potential biological interactions. Consequently,

rigorous and unequivocal structural verification is a non-negotiable prerequisite for its use in

any research or development pipeline. Spectroscopic analysis provides the definitive, non-
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destructive means to confirm molecular identity and purity. This guide presents an integrated

approach to interpreting the characteristic spectral signatures of 2,3-dibromofuran.

The molecular structure, with IUPAC-standard atom numbering, forms the basis for all

subsequent spectral predictions.

Data Acquisition

Data Interpretation

Sample Prep
(2,3-Dibromofuran)

¹H & ¹³C NMR IR Spectroscopy Mass Spectrometry

NMR:
- 2 Aromatic Protons (d, d)

- 4 Unique Carbons

IR:
- Aromatic C-H

- C-O-C ether stretch
- C-Br stretch

MS:
- MW ~226

- 1:2:1 (M, M+2, M+4)
- Confirms Br₂

Convergent Analysis

Structure Confirmed:
2,3-Dibromofuran

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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